ethyl 1-(5-((3-methoxybenzyl)oxy)-4-oxo-4H-pyran-2-carbonyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[5-[(3-methoxyphenyl)methoxy]-4-oxopyran-2-carbonyl]piperidine-4-carboxylate
• InChI: InChI=1S/C22H25NO7/c1-3-28-22(26)16-7-9-23(10-8-16)21(25)19-12-18(24)20(14-30-19)29-13-15-5-4-6-17(11-15)27-2/h4-6,11-12,14,16H,3,7-10,13H2,1-2H3
• InChI Key: ONKZSTKVEBPRJS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)C2=CC(=O)C(=CO2)OCC3=CC(=CC=C3)OC
• Molecular Formula: C22H25NO7
• Molecular Weight: 415.4 g/mol
• CAS No.: 1021209-66-4

Description

Ethyl 1-(5-((3-methoxybenzyl)oxy)-4-oxo-4H-pyran-2-carbonyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C22H25NO7 and its molecular weight is 415.442. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-Assisted Direct Amidation

Microwave-assisted treatment of related compounds, like ethyl 5-hydroxy-1-phenyl-1H-pyrazole-4-carboxylate, with primary aliphatic amines or pyrrolidine/piperidine, showcases a method for producing corresponding carboxamides in good yields. This indicates a potential application in synthesizing bioactive amides through an efficient, microwave-assisted process (Milosevic et al., 2015).

Regioselective Synthesis

The study on regioselective synthesis involving ethyl-5-[3-(ethoxycarbonyl)-4-hydroxybenzyl]-2-hydroxybenzoate highlights techniques for creating complex molecules with potential pharmacological applications. It demonstrates a synthesis pathway that could be adapted for structurally similar compounds, offering a foundation for developing new therapeutics (Reddy & Nagaraj, 2008).

Novel Pyrazolo[3,4-b]pyridine Synthesis

An efficient synthesis route for novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products via condensation of pyrazole-5-amine derivatives indicates the potential for developing new N-fused heterocycle products. This process could be applicable for synthesizing compounds with similar structures, suggesting a pathway for creating molecules with possible medicinal properties (Ghaedi et al., 2015).

Thiazole-Aminopiperidine Hybrid Analogues

The design and synthesis of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates as Mycobacterium tuberculosis GyrB inhibitors reveal an approach for targeting bacterial enzymes. This research underscores the utility of hybrid molecules in developing new antibacterial agents, highlighting potential applications for similar structures in combating infectious diseases (Jeankumar et al., 2013).

X-Ray Powder Diffraction Data

X-ray powder diffraction data for related compounds provide critical insights into the molecular structure, which is vital for understanding the material's physical and chemical properties. This data is essential for the development of pharmaceuticals, where precise structural information can influence the drug's efficacy and stability (Wang et al., 2017).

Future Directions

The potential applications of this compound would likely depend on its biological activity. If it exhibits pharmacologically relevant activity, it could be further developed as a therapeutic agent. Alternatively, if it has unique chemical reactivity, it could be used as a synthetic intermediate.